Cas no 1806019-02-2 (Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate
• CAS No: 1806019-02-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886458
• Update Time: 2025-10-12

Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)6-5(7(11)12)4(2-10)3-14-8(6)13/h3,7H,2H2,1H3
• InChI Key： IQUYBEUHEJGMSG-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=C(C(=O)OC)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate

Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate: A Comprehensive Overview

Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate, also known by its CAS number 1806019-02-2, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups. The presence of a chloromethyl group at position 5, a difluoromethyl group at position 4, and a fluorine atom at position 2 makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and esterification processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the functional groups.

One of the most promising applications of Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate is in the development of new pharmaceutical agents. Studies have shown that this compound exhibits potent anti-inflammatory properties due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its fluorinated structure enhances its bioavailability and stability, making it an attractive candidate for drug development.

In the agricultural sector, this compound has been investigated as a potential herbicide. Its ability to selectively inhibit specific metabolic pathways in weeds while sparing crops has been demonstrated in recent field trials. Furthermore, its environmental profile has been evaluated, and results indicate that it degrades rapidly under aerobic conditions, reducing the risk of long-term environmental impact.

The electronic properties of Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate make it an interesting candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which could be harnessed in organic photovoltaics or light-emitting diodes (OLEDs). Recent computational studies have provided insights into its electronic structure and potential for application in these areas.

From a toxicological perspective, extensive studies have been conducted to assess the safety profile of this compound. Acute and chronic toxicity tests reveal that it has low toxicity when administered at recommended doses. However, further research is needed to fully understand its long-term effects on human health and ecosystems.

In conclusion, Methyl 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-carboxylate is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups provide a foundation for innovative uses in pharmaceuticals, agriculture, and materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.